Cas no 2632-86-2 (Phosphoramidic acid,N,N-dimethyl-, monoethyl ester)

2632-86-2 structure
Product name:Phosphoramidic acid,N,N-dimethyl-, monoethyl ester
Phosphoramidic acid,N,N-dimethyl-, monoethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphoramidic acid,N,N-dimethyl-, monoethyl ester
- ETHYL HYDROGEN DIMETHYLAMIDOPHOSPHATE, SODIUM SALT
- ethyl dimethylaminophosphonic acid
- ethyl N,N-dimethylphosphoramidate
- GA ACID
- 2632-86-2
- Ethyl hydrogen dimethylamidophosphate,sodium salt
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- Inchi: InChI=1S/C4H12NO3P/c1-4-8-9(6,7)5(2)3/h4H2,1-3H3,(H,6,7)
- InChI Key: ZAMDBRIEKCKJBM-UHFFFAOYSA-N
- SMILES: CCOP(N(C)C)(O)=O
Computed Properties
- Exact Mass: 175.03700
- Monoisotopic Mass: 153.055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 62.41000
- LogP: 1.12310
Phosphoramidic acid,N,N-dimethyl-, monoethyl ester Security Information
Phosphoramidic acid,N,N-dimethyl-, monoethyl ester Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Phosphoramidic acid,N,N-dimethyl-, monoethyl ester Related Literature
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Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
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Sheng-Guang Ban,Xiao-Hua Liu,Tao Ling,Cun-Ku Dong,Jing Yang,Xi-Wen Du RSC Adv., 2016,6, 2500-2503
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Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
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